Europium Oxide

• CAS RN: 12770-85-3
• Molecular Formula: Eu2O

Description

Europium Oxide (Eu2O3) is a white powder that is highly insoluble in water and thermally stable. It is formed by igniting europium metal. Due to the nature of oxide compounds, Europium Oxide is not conductive to electricity. It is widely used as a red or blue phosphor in television sets and fluorescent lamps, and as an activator for yttrium-based phosphors.

Synthesis Analysis

Europium Oxide can be synthesized via co-precipitation method. The effects of varying the concentration of the europium ion (Eu3+) on the structure and optical properties were investigated. Another synthesis method involves the redox-assisted growth mode, which was monitored end to end by in situ x-ray photoelectron emission spectroscopy and electron diffraction techniques.

Molecular Structure Analysis

Europium Oxide has two common structures: Monoclinic (mS30, space group C2/m, No. 12) and cubic (cI80, space group Ia3, No. 206). The cubic structure is similar to that of manganese (III) oxide. It may be formed by ignition of europium metal.

Chemical Reactions Analysis

Europium Oxide can react with acids to form the corresponding europium (III) salts. It can also be prepared by the reduction of europium (III) oxide with elemental europium at 800 °C.

Physical And Chemical Properties Analysis

Europium Oxide is a thermally stable material that has a melting point of 2350 ℃. It has multi-efficient properties, such as magnetic, optical, and luminescence, making this material very important. It is also ferromagnetic with a Curie Temperature of 69.3 K.

Mechanism of Action

Europium Oxide is widely used as a red or blue phosphor in television sets and fluorescent lamps, and as an activator for yttrium-based phosphors. It is also an agent for the manufacture of fluorescent glass.

Safety and Hazards

Europium Oxide is graded as an irritant, and can cause skin, eye, and respiratory irritations. It is recommended to avoid dust formation, ingestion, and inhalation. No adverse effects due to inhalation or skin contact are expected.

Future Directions

Europium Oxide has huge potential in stabilizing metastable or novel phases of functional oxides down to the monolayer limit. It is also being explored for its supercapacitive performance in vehicles including buses, cars, and elevators.